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Compound of Interest

Compound Name: CCT241161

Cat. No.: B15613623

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT241161 is a potent, orally available pan-RAF inhibitor with additional activity against SRC
family kinases.[1][2] It has demonstrated efficacy in blocking the growth of BRAF-mutant and
NRAS-mutant melanoma cells by inhibiting the MEK-ERK signaling pathway both in vitro and in
vivo.[2] Notably, CCT241161 has also shown the ability to prevent the growth of xenografts
derived from patient tumors with acquired or intrinsic resistance to BRAF and MEK inhibitors.[2]
This document provides detailed protocols for the preparation, storage, and handling of
CCT241161 stock solutions to ensure accurate and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative data for CCT241161.
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Property Value Source
Molecular Weight 541.62 g/mol

Solubility Soluble in DMSO

ICso (BRAF) 252 nM [3]

ICso (BRAF V600E) 15 nM [3]

ICso (CRAF) 6 M [3]

ICso0 (SRC) 15 nM [3]

ICso (LCK) 3nM [3]

Experimental Protocols
Preparation of a 10 mM CCT241161 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of CCT241161 in dimethyl

sulfoxide (DMSO).

Materials:

e CCT241161 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

o \ortex mixer

» Pipettes and sterile filter tips

Procedure:

o Calculate the required mass of CCT241161.
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o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
= Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

» Mass (mg) = 0.010 mol/L x 0.001 L x 541.62 g/mol x 1000 mg/g = 5.4162 mg

e Weighing CCT241161.:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 5.42 mg of CCT241161 powder into the microcentrifuge
tube. Record the exact weight.

e Dissolving in DMSO:

o Based on the actual weight of CCT241161, calculate the precise volume of DMSO
required to achieve a 10 mM concentration.

= Volume (mL) = [Mass (mg) / 541.62 ( g/mol )] / 10 (mmol/L)

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
CCT241161 powder.

e Ensuring Complete Dissolution:

o Cap the tube securely and vortex for 1-2 minutes until the compound is completely
dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can
be used to aid dissolution if necessary, but be cautious of potential compound degradation
with excessive heat.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.
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o Store the aliquots at -20°C for long-term storage. When stored properly, the stock solution
is expected to be stable for several months.

Preparation of Working Solutions for Cell-Based Assays

Important Considerations:

e The final concentration of DMSO in cell culture media should be kept low, typically below
0.5%, as higher concentrations can be toxic to cells.

» Always include a vehicle control (media with the same final concentration of DMSO) in your
experiments.

Procedure:
e Thaw a single aliquot of the 10 mM CCT241161 stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final working concentration. It is recommended to perform dilutions in a stepwise manner to
prevent precipitation of the compound.

o Example for a 10 uM working solution:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 pL of
cell culture medium to get a 10 uM solution.

o Use the freshly prepared working solutions immediately for your experiments. Do not store
diluted agueous solutions.

Visualizations
CCT241161 Signaling Pathway Inhibition
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Caption: CCT241161 inhibits the MAPK/ERK and SRC signaling pathways.

Experimental Workflow for CCT241161 Stock Solution
Preparation
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Caption: Workflow for preparing CCT241161 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15613623?utm_src=pdf-custom-synthesis
https://ckb.genomenon.com/drug/show/7942
https://www.medkoo.com/products/4868
https://www.researchgate.net/figure/IC-50-Values-of-CCT196969-and-CCT241161_tbl1_269712355
https://www.benchchem.com/product/b15613623#how-to-prepare-cct241161-stock-solution-in-dmso
https://www.benchchem.com/product/b15613623#how-to-prepare-cct241161-stock-solution-in-dmso
https://www.benchchem.com/product/b15613623#how-to-prepare-cct241161-stock-solution-in-dmso
https://www.benchchem.com/product/b15613623#how-to-prepare-cct241161-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

